Cas no 2287312-77-8 (4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole)
4-Bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole is a halogenated benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features both bromo and fluoro substituents, enhancing reactivity and enabling selective functionalization in synthetic pathways. The 2-methylpropyl group at the 1-position improves solubility in organic solvents, facilitating handling in laboratory settings. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of biologically active molecules. Its stability under standard conditions makes it suitable for storage and use in multi-step synthesis. Researchers may employ it in cross-coupling reactions or as a precursor for further derivatization, leveraging its halogenated aromatic core.
2287312-77-8 structure
Product Name:4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
CAS No:2287312-77-8
MF:C10H11BrFN3
MW:272.116844415665
CID:5870886
PubChem ID:165798983
Update Time:2025-05-28
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-6750196
- 2287312-77-8
- 4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole
-
- Inchi： 1S/C10H11BrFN3/c1-6(2)5-15-9-4-7(12)3-8(11)10(9)13-14-15/h3-4,6H,5H2,1-2H3
- InChI Key： LGKJWBLKJYMYPW-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1N=NN2CC(C)C)F
Computed Properties
- Exact Mass: 271.01204g/mol
- Monoisotopic Mass: 271.01204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.7Ų
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6750196-0.05g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6750196-0.1g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6750196-0.25g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6750196-0.5g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6750196-1.0g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6750196-2.5g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6750196-5.0g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6750196-10.0g |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole |
2287312-77-8 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
4-bromo-6-fluoro-1-(2-methylpropyl)-1H-1,2,3-benzotriazole Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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